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Compound of Interest

Compound Name: PTC-510 TFA salt
CAS No.: 865531-74-4
Cat. No.: B610329
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Selective Inhibitor of Stress-Induced VEGF mRNA
Translation
Part 1: Executive Summary & Chemical Profile

PTC-510 is a highly selective, orally bioavailable small molecule that inhibits the production of
Vascular Endothelial Growth Factor (VEGF) at the post-transcriptional level. Unlike tyrosine
kinase inhibitors (TKIs) that block the VEGF receptor (VEGFR) activity, PTC-510 targets the 5'-
and 3'-Untranslated Regions (UTRs) of VEGF mRNA. This mechanism allows it to selectively
inhibit VEGF protein synthesis under stress conditions—specifically hypoxia—without affecting
constitutive VEGF levels in normal tissues or general protein synthesis.

This compound was identified using the GEMS™ (Gene Expression Modulation by Small
molecules) phenotypic screening platform and represents a "upstream" approach to anti-
angiogenesis, distinct from downstream receptor blockade.

Physicochemical Properties
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Property Detail

Compound Name PTC-510 (TFA Salt)

CAS Number 865531-74-4

Chemical Formula C26H26BrN302S[1] - xCF3sCOOH (Salt form)

] ~524.47 g/mol (Free Base) + [114.02 x

Molecular Weight o

stoichiometry of TFA]
- DMSO: >20 mg/mL (Soluble)Water: Insoluble

Solubility ) ) )
(requires vehicle for agueous formulation)

Appearance Off-white to pale yellow solid

Storage -20°C (Desiccated); Protect from light.

- Stable in DMSO at -20°C for >6 months. Avoid
Stability

repeated freeze-thaw cycles.

Chemical Structure Visualization

Figure 1: Structural deconstruction of PTC-510. The thioxo-imidazolidinone core scaffolds three
distinct moieties responsible for its high affinity to the VEGF mRNA regulatory complex.

Part 2: Mechanism of Action (MOA)
The "Upstream” Inhibition Paradigm

Standard anti-angiogenic therapies (e.g., Sunitinib, Bevacizumab) act extracellularly or at the
receptor level. PTC-510 acts intracellularly by modulating the translation of VEGF mRNA.

e Hypoxia Induction: In the hypoxic tumor microenvironment, HIF-1a stabilizes and transcribes
VEGF mRNA.

» UTR Binding: The VEGF mRNA contains specific regulatory elements in its 5" and 3' UTRs.
Under stress, these elements recruit specific RNA-binding proteins (RBPSs) to facilitate rapid
translation.
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e PTC-510 Intervention: PTC-510 binds to the ribosome-nascent chain complex or the specific
RBP-mRNA complex associated with the VEGF UTR.

» Translation Blockade: This binding prevents the ribosome from processing the VEGF mRNA,
effectively silencing VEGF protein production before it is secreted.

o Selectivity: Because this mechanism relies on stress-induced UTR elements, PTC-510 has
minimal impact on VEGF production in normoxic (healthy) tissues.

Signaling Pathway Diagram
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Figure 2: Mechanism of Action. PTC-510 intercepts the angiogenic signal at the translational
level, specifically blocking the conversion of stress-induced VEGF mRNA into protein.

Part 3: Experimental Protocols
A. In Vitro: Determining Translational Selectivity

Goal: Demonstrate that PTC-510 inhibits VEGF protein levels without reducing VEGF mRNA
levels (proving translational vs. transcriptional inhibition).

Reagents:

e Cell Line: HeLa or HT1080 (Human Fibrosarcoma).[2]

e Hypoxia Mimetic: Cobalt Chloride (CoClz) or 1% Oz Incubator.
e Vehicle: DMSO (Final concentration <0.1%).

Protocol:

e Seeding: Plate HT1080 cells at

cells/well in 24-well plates. Allow adherence overnight.

e Treatment:
o Prepare PTC-510 serial dilutions in DMSO.
o Add to cells (0.1 nM — 1000 nM range).
o Control: DMSO only.

 Induction: Immediately place cells in a hypoxia chamber (1% Oz) or add CoClz (100 uM) to
mimic hypoxia. Incubate for 24 hours.

e Harvesting:
o Supernatant: Collect for VEGF ELISA (Quantikine® or similar).

o Lysate: Extract RNA for RT-qgPCR.
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e Analysis:
o ELISA: Plot [VEGF Protein] vs. Log[PTC-510]. Calculate ICso (Expected: ~10-50 nM).

o gPCR: Verify that VEGF mRNA levels remain high (induced by hypoxia) despite protein
reduction.

B. In Vivo: Tumor Xenograft Efficacy

Goal: Assess anti-tumor efficacy via oral administration.[2][3]

Formulation (Oral Vehicle):

o Preferred: 5% DMSO + 95% PEG300 (Polyethylene Glycol 300).

 Alternative: 0.5% Hydroxypropyl methylcellulose (HPMC) + 0.2% Tween 80 in water.

* Note: The TFA salt is acidic; check pH of formulation and buffer if necessary to avoid gastric
irritation, though PEG300 usually buffers well.

Protocol:
e Tumor Induction: Inoculate

HT1080 cells subcutaneously into the flank of athymic nude mice.

o Staging: Allow tumors to reach ~100-150 mms.
e Randomization: Group mice (n=8-10) into:
o Vehicle Control (BID).
o PTC-510 Low Dose (10 mg/kg, BID).
o PTC-510 High Dose (50 mg/kg, BID).
» Dosing: Administer via oral gavage (p.o.) twice daily for 2—4 weeks.

e Monitoring: Measure tumor volume (
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) every 3 days.

» Endpoint: Harvest tumors. Homogenize a portion to measure intratumoral VEGF levels via
ELISA to confirm pharmacodynamic target engagement.

Experimental Workflow Diagram
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Figure 3: In vitro validation workflow. The critical success criterion is the decoupling of mMRNA
abundance from protein abundance.

Part 4: Critical Distinctions & Safety
Differentiation from Other "510" Compounds

e NOT AMG 510 (Sotorasib): AMG 510 is a KRAS G12C inhibitor.[4][5] PTC-510 has no
activity against KRAS.

e NOT PTC596 (Unesbulin): PTC596 is a BMI1 inhibitor targeting cancer stem cells. PTC-510
targets VEGF translation.

Handling & Safety (SDS Summary)

e Hazard: The TFA salt moiety makes the compound acidic and potentially corrosive to
mucous membranes in pure powder form.

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood.

o First Aid: In case of contact, flush with water for 15 minutes.
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Disposal: Dispose of as hazardous chemical waste (halogenated organic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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